Cas no 2060021-39-6 (1-(2-fluoro-3-methylphenyl)-3-(2-methylpropanoyl)piperidin-2-one)

• Product Name: 1-(2-fluoro-3-methylphenyl)-3-(2-methylpropanoyl)piperidin-2-one
• CAS No: 2060021-39-6
• MF: C₁₆H₂₀FNO₂
• MW: 277.333908081055
• MDL: MFCD30487733
• CID: 5193098
• PubChem ID: 137702627
• Update Time: 2025-10-30

1-(2-fluoro-3-methylphenyl)-3-(2-methylpropanoyl)piperidin-2-one Chemical and Physical Properties

Names and Identifiers

• CID 137702627
• 2-Piperidinone, 1-(2-fluoro-3-methylphenyl)-3-(2-methyl-1-oxopropyl)-
• 1-(2-fluoro-3-methylphenyl)-3-(2-methylpropanoyl)piperidin-2-one

• MDL： MFCD30487733
• Inchi： 1S/C16H20FNO2/c1-10(2)15(19)12-7-5-9-18(16(12)20)13-8-4-6-11(3)14(13)17/h4,6,8,10,12H,5,7,9H2,1-3H3
• InChI Key： CLMJAPBFWHXEQP-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC(C)=C2F)CCCC(C(=O)C(C)C)C1=O

Experimental Properties

• Density: 1.139±0.06 g/cm3(Predicted)
• Boiling Point: 462.9±45.0 °C(Predicted)
• pka: 9.30±0.20(Predicted)

Additional information on 1-(2-fluoro-3-methylphenyl)-3-(2-methylpropanoyl)piperidin-2-one

Comprehensive Overview of 1-(2-fluoro-3-methylphenyl)-3-(2-methylpropanoyl)piperidin-2-one (CAS No. 2060021-39-6)

The compound 1-(2-fluoro-3-methylphenyl)-3-(2-methylpropanoyl)piperidin-2-one, identified by its CAS No. 2060021-39-6, is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. This piperidin-2-one derivative features a unique structural framework, combining a fluoro-3-methylphenyl group with a 2-methylpropanoyl side chain. Such structural attributes make it a promising candidate for applications in drug discovery and material science.

In recent years, the demand for fluorinated compounds like 1-(2-fluoro-3-methylphenyl)-3-(2-methylpropanoyl)piperidin-2-one has surged due to their enhanced bioavailability and metabolic stability. Researchers are particularly interested in its potential as a bioactive scaffold for designing novel therapeutics. The presence of the fluoro substituent is known to improve binding affinity to target proteins, a feature highly sought after in the development of central nervous system (CNS) drugs and enzyme inhibitors.

The synthesis of 2060021-39-6 involves multi-step organic reactions, including acylations and cyclizations, which are optimized for high yield and purity. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are routinely employed to characterize this compound. Its physicochemical properties, including solubility, melting point, and stability, are critical for formulation scientists working on drug delivery systems.

From an industrial perspective, 1-(2-fluoro-3-methylphenyl)-3-(2-methylpropanoyl)piperidin-2-one is often discussed in the context of green chemistry and sustainable synthesis. Companies are investing in eco-friendly production methods to minimize waste and reduce environmental impact. This aligns with global trends favoring green pharmaceuticals and circular economy principles.

Frequently asked questions about CAS No. 2060021-39-6 include inquiries about its mechanism of action, toxicity profile, and patent status. While preclinical data is still emerging, early studies suggest low cytotoxicity, making it a viable candidate for further development. Its intellectual property landscape is also a hot topic, with several patents filed for related derivatives.

In summary, 1-(2-fluoro-3-methylphenyl)-3-(2-methylpropanoyl)piperidin-2-one represents a cutting-edge compound at the intersection of medicinal chemistry and material science. Its versatility and potential applications in drug design and catalysis underscore its importance in modern research. As the scientific community continues to explore its properties, this molecule is poised to play a pivotal role in advancing precision medicine and synthetic methodologies.